2-ethoxy-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide

• IUPAC Name: 2-ethoxy-N-(2-methyl-4-oxo-3-phenylquinazolin-6-yl)benzamide
• InChI: InChI=1S/C24H21N3O3/c1-3-30-22-12-8-7-11-19(22)23(28)26-17-13-14-21-20(15-17)24(29)27(16(2)25-21)18-9-5-4-6-10-18/h4-15H,3H2,1-2H3,(H,26,28)
• InChI Key: HNHRIWVZLNCBDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=CC3=C(C=C2)N=C(N(C3=O)C4=CC=CC=C4)C
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

The compound “2-ethoxy-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound.

Scientific Research Applications

Synthesis and Chemical Modifications

Quinazoline derivatives, including those structurally related to 2-ethoxy-N-(2-methyl-4-oxo-3-phenyl-3,4-dihydroquinazolin-6-yl)benzamide, have been synthesized and modified to explore their chemical properties and potential applications. Novel synthesis methods have been developed to produce quinazolinone derivatives with antimicrobial activity, highlighting the versatility of these compounds in medicinal chemistry research (Habib, Hassan, & El‐Mekabaty, 2013). Another study focused on the hydrolytic opening of the quinazoline ring in certain derivatives, revealing insights into the reactivity and potential for further chemical transformations of these molecules (Shemchuk, Chernykh, Levashov, & Sytnik, 2010).

Antimicrobial Activities

Several studies have synthesized quinazoline derivatives to evaluate their antimicrobial potential. These compounds have shown promising activity against various bacterial and fungal strains, suggesting their potential as therapeutic agents. For example, a study synthesized N-substituted quinazolin-3(4H)-yl benzene sulfonamide derivatives, demonstrating significant antimicrobial activities, which could serve as a basis for developing new antimicrobial agents (Rahman, Rathore, Siddiqui, Parveen, & Yar, 2014).

Pharmacological Screening

The search for new pharmacologically active compounds has led to the synthesis of quinazoline derivatives with varied biological activities. A notable study involved the creation of fluoro-substituted benzothiazoles comprising sulphonamido quinazolinyl imidazole, which were then subjected to a broad range of biological and pharmacological screenings (Patel, Sreenivasa, Jayachandran, & Kumar, 2009). This research underscores the potential of quinazoline derivatives in developing new therapeutic agents.